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Compound of Interest

Compound Name: DP-1 hydrochloride

Cat. No.: B14749167 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
DP-1 hydrochloride is identified primarily as a degradation product and metabolite of

Ganetespib, a potent inhibitor of heat shock protein 90 (HSP90) that has been investigated for

its anti-tumor properties.[1][2] Available commercially as a research chemical, DP-1
hydrochloride's direct biological activities and potential therapeutic applications remain largely

unexplored in publicly accessible scientific literature. This document summarizes the available

technical data for DP-1 hydrochloride to support researchers in the fields of pharmacology,

drug metabolism, and oncology who may be studying Ganetespib or related compounds.

Chemical and Physical Properties
A summary of the known chemical and physical properties of DP-1 hydrochloride is presented

in Table 1. This information is crucial for handling, storage, and experimental design.
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Property Value Source

IUPAC Name

4-(5-hydroxy-4-(1-(2-(piperidin-

4-yl)ethyl)-1H-indol-5-yl)-4H-

1,2,4-triazol-3-yl)-6-

isopropylbenzene-1,3-diol

hydrochloride

[3]

Synonyms DP-1 hydrochloride [1]

Molecular Formula C₂₆H₃₂ClN₅O₃

Molecular Weight 498.02 g/mol [1]

Physical Form Solid [3]

Purity
≥99.70% (commercially

available)
[3]

Storage Temperature
Powder: -20°C for 3 years; In

solvent: -80°C for 1 year
[1]

Solubility
DMSO: 45 mg/mL (90.36 mM)

(Sonication recommended)
[1]

CAS Number 1472616-35-5

Mechanism of Action and Biological Activity
DP-1 hydrochloride is characterized as a fragment and degradation product of the HSP90

inhibitor, Ganetespib.[1][2] HSP90 is a molecular chaperone crucial for the stability and function

of numerous client proteins, many of which are implicated in cancer cell proliferation, survival,

and metastasis. While the mechanism of Ganetespib is well-documented to involve the

inhibition of HSP90's ATPase activity, the intrinsic biological activity of DP-1 hydrochloride
itself has not been detailed in the available literature. It is plausible that any observed in vivo

effects could be attributed to its parent compound, Ganetespib.

Research Applications
Currently, there is a notable absence of published studies detailing the specific basic research

applications of DP-1 hydrochloride as a primary investigational agent. Its main relevance in a
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research context appears to be as a reference standard in pharmacokinetic and metabolic

studies of Ganetespib, where it can be found in plasma, tumor, and heart tissue.[2]

Experimental Protocols
Due to the limited research on DP-1 hydrochloride as a standalone compound, detailed

experimental protocols for its use are not available in the public domain. Researchers

interested in studying this molecule would need to develop their own protocols based on its

physical and chemical properties and the specific research question. For instance, in vitro

studies would likely involve dissolving the compound in DMSO as per its known solubility.[1]

Signaling Pathways and Experimental Workflows
The current body of scientific literature does not provide information on signaling pathways

directly modulated by DP-1 hydrochloride. As a metabolite of Ganetespib, its formation is part

of the metabolic pathway of the parent drug. However, its own downstream effects are not

characterized. Consequently, diagrams for signaling pathways or experimental workflows

specifically involving DP-1 hydrochloride cannot be generated at this time.

For reference, the workflow for studying a compound like DP-1 hydrochloride would logically

follow a standard pharmacological screening process.
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Caption: A generalized workflow for preclinical evaluation of a research compound.
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Conclusion
DP-1 hydrochloride is a metabolite of the HSP90 inhibitor Ganetespib. While its chemical and

physical properties are defined, there is a significant gap in the scientific literature regarding its

specific biological activity, mechanism of action, and potential research applications beyond its

role in the metabolism of its parent compound. Further investigation is required to elucidate any

intrinsic pharmacological effects of DP-1 hydrochloride and to determine its potential as a

standalone research tool or therapeutic agent. Researchers are encouraged to report any

findings to contribute to the collective understanding of this molecule.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. DP-1 hydrochloride | Drug Metabolite | TargetMol [targetmol.com]

2. medchemexpress.com [medchemexpress.com]

3. DP-1 hydrochloride | 1472616-35-5 [sigmaaldrich.com]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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